3-(Hydroxymethyl)-1,4-dihydrocinnolin-4-one
Description
3-(Hydroxymethyl)-1,4-dihydrocinnolin-4-one is a heterocyclic compound that belongs to the cinnoline family. This compound is characterized by a cinnoline core structure with a hydroxymethyl group attached to the third carbon and a dihydro group at the fourth position. The unique structure of this compound makes it an interesting subject for various chemical and biological studies.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(Hydroxymethyl)-1,4-dihydrocinnolin-4-one typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of hydrazine derivatives with aldehydes or ketones, followed by cyclization to form the cinnoline core. The hydroxymethyl group can be introduced through hydroxymethylation reactions using formaldehyde or other hydroxymethylating agents .
Industrial Production Methods: Industrial production of 3-(Hydroxymethyl)-1,4-dihydrocinnolin
Properties
Molecular Formula |
C9H8N2O2 |
|---|---|
Molecular Weight |
176.17 g/mol |
IUPAC Name |
3-(hydroxymethyl)-1H-cinnolin-4-one |
InChI |
InChI=1S/C9H8N2O2/c12-5-8-9(13)6-3-1-2-4-7(6)10-11-8/h1-4,12H,5H2,(H,10,13) |
InChI Key |
FQPOVTLQIPNNSV-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=NN2)CO |
Origin of Product |
United States |
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